Cas no 928165-59-7 (3-Chloro-1-(4-octylphenyl)propan-1-one)

3-Chloro-1-(4-octylphenyl)propan-1-one structure
928165-59-7 structure
Product Name:3-Chloro-1-(4-octylphenyl)propan-1-one
CAS No:928165-59-7
MF:C17H25ClO
MW:280.832804441452
CID:823909
PubChem ID:70700719
Update Time:2024-10-26

3-Chloro-1-(4-octylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-1-(4-octylphenyl)propan-1-one
    • 2-Chloroethyl 4-octylphenyl ketone
    • 3-chloro-1-(4-octylphenyl)-1-Propanone
    • 3-CHLORO-1-(4-OCTYLPHENYL)-PREOPANONE
    • [ "" ]
    • 3-Chloro-1-(4-octylphenyl)-1-propanone (ACI)
    • 3-Chloro-1-(4-octylphenyl)-propanone
    • RRIVKRLKROHVNQ-UHFFFAOYSA-N
    • AKOS016007611
    • DB-356886
    • SCHEMBL13730713
    • DTXSID50743516
    • AC-25895
    • 928165-59-7
    • MDL: MFCD21606968
    • Inchi: 1S/C17H25ClO/c1-2-3-4-5-6-7-8-15-9-11-16(12-10-15)17(19)13-14-18/h9-12H,2-8,13-14H2,1H3
    • InChI Key: RRIVKRLKROHVNQ-UHFFFAOYSA-N
    • SMILES: O=C(CCCl)C1C=CC(CCCCCCCC)=CC=1

Computed Properties

  • Exact Mass: 280.1593931g/mol
  • Monoisotopic Mass: 280.1593931g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.000
  • Melting Point: 51-52℃
  • Boiling Point: 399.0±35.0 °C at 760 mmHg
  • Flash Point: 255.0±17.1 °C
  • PSA: 17.07000
  • LogP: 5.40120
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Chloro-1-(4-octylphenyl)propan-1-one Security Information

3-Chloro-1-(4-octylphenyl)propan-1-one Pricemore >>

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3-Chloro-1-(4-octylphenyl)propan-1-one Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Aluminum chloride Solvents: Dichloromethane
Reference
An alternative efficient approach for the synthesis of Fingolimod hydrochloride
Vinigari, Krishna; Jonnada, Krishna; Mohammed, Noorjahan; Kotu, Girija Mangatayaru, Synthetic Communications, 2019, 49(1), 39-48

Production Method 2

Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ;  -10 °C; -10 °C → 30 °C; 2 h, 30 °C
Reference
Efficient method for the synthesis of fingolimod and impurities
Maruthi, Raju N.; Venkateswara, Rao B.; Siddaiah, V., Pharma Chemica, 2017, 9(14), 36-40

Production Method 3

Reaction Conditions
Reference
Preparation of fingolimod and its salts
, United States, , ,

Production Method 4

Reaction Conditions
1.1 Catalysts: Aluminum chloride Solvents: Dichloromethane ;  65 min, -15 °C → 10 °C
1.2 Solvents: Dichloromethane ;  -15 °C → 10 °C; 1 h, -10 °C
Reference
An improved process for the preparation of Fingolimod or pharmaceutically acceptable salts and intermediates thereof
, India, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Aluminum chloride ;  2 h, 0 °C → rt
Reference
Synthesis and characterization of fingolimod impurities: a drug for multiple sclerosis
Maruthi, Raju N.; Venkateswara, Rao B.; Siddaiah, V., Pharma Chemica, 2017, 9(10), 101-104

Production Method 6

Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ;  1 h, -10 - 0 °C
1.2 Solvents: Dichloromethane ;  1 h, -10 - -5 °C
1.3 Solvents: Water ;  0 - 10 °C
Reference
Process for the preparation of 2-amino-1,3-propanediol compounds
, India, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Triethylsilane ,  Titanium tetrachloride Solvents: Dichloromethane ;  30 - 35 min, < 10 °C; 1 h, 25 - 30 °C
1.2 Reagents: Aluminum chloride Solvents: Dichloromethane ;  < 5 °C; < 5 °C → 30 °C; 1 h, 30 °C
Reference
A process for the preparation of fingolimod
, World Intellectual Property Organization, , ,

3-Chloro-1-(4-octylphenyl)propan-1-one Raw materials

3-Chloro-1-(4-octylphenyl)propan-1-one Preparation Products

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